6-{4-[3-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinamide
Overview
Description
6-{4-[3-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is also known as PMX-205 and has been studied extensively for its biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 6-{4-[3-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinamide involves the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes involved in the inflammatory response. It has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), which is a signaling pathway involved in the inflammatory response and cell survival.
Biochemical and Physiological Effects:
6-{4-[3-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinamide has been found to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). It has also been found to increase the production of anti-inflammatory cytokines such as interleukin-10 (IL-10). Additionally, this compound has been found to reduce oxidative stress and inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 6-{4-[3-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinamide in lab experiments include its potential as a therapeutic agent and its ability to inhibit various enzymes and signaling pathways. However, the limitations of using this compound in lab experiments include the need for further research to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of 6-{4-[3-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinamide. These include further research on its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer. Additionally, further research is needed to determine the safety and efficacy of this compound in humans. Finally, future research should focus on the development of new synthesis methods for this compound to improve its yield and purity.
Scientific Research Applications
6-{4-[3-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinamide has been studied extensively for its potential as a therapeutic agent. This compound has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.
properties
IUPAC Name |
6-[4-[(3-pyrazol-1-ylphenyl)methyl]piperazin-1-yl]pyridine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O/c21-20(27)17-5-6-19(22-14-17)25-11-9-24(10-12-25)15-16-3-1-4-18(13-16)26-8-2-7-23-26/h1-8,13-14H,9-12,15H2,(H2,21,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTBQOSPFWUAGDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)N3C=CC=N3)C4=NC=C(C=C4)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-{4-[3-(1H-pyrazol-1-yl)benzyl]piperazin-1-yl}nicotinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.